Cas no 627527-80-4 (1-Pentanol,5-[[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)ethyl]amino]-)

• Product Name: 1-Pentanol,5-[[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)ethyl]amino]-
• CAS No: 627527-80-4
• MF: C₁₃H₂₉N₃O
• MW: 243.388863325119
• CID: 432600
• Update Time: 2024-01-29

1-Pentanol,5-[[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-[[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)ethyl]amino]-
• 1-Pentanol, 5-[[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)ethyl]amino]-

• Inchi： 1S/C13H29N3O/c1-15-8-5-9-16(12-11-15)10-7-14-6-3-2-4-13-17/h14,17H,2-13H2,1H3
• InChI Key： KOPLAMHYGHZCIB-UHFFFAOYSA-N
• SMILES： C(O)CCCCNCCN1CCCN(C)CC1

Computed Properties

• Exact Mass: 243.23127

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 363.9±37.0 °C(Predicted)
• PSA: 38.74
• pka: 15.17±0.10(Predicted)